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Compound of Interest

Compound Name: Isobutyl butyrate

Cat. No.: B008406 Get Quote

Essential Safety and Handling Guide for Isobutyl
Butyrate
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This guide provides essential safety

protocols, personal protective equipment (PPE) recommendations, and operational and

disposal plans for Isobutyl butyrate, ensuring a secure laboratory environment.

Physicochemical and Hazard Information
Isobutyl butyrate is a flammable liquid and vapor that is also very toxic to aquatic life.[1] While

no specific occupational exposure limits have been established, it is crucial to handle this

chemical with care to avoid potential health effects such as irritation to the skin and eyes, and

headache and dizziness at high concentrations.
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Property Value Reference

Synonyms
2-methylpropyl butanoate,

Isobutyl n-butyrate
[1]

CAS Number 539-90-2 [1]

Appearance
Colorless liquid with a fruity

odor

Flash Point 38 °C (100.4 °F)

Boiling Point 148.7 °C (299.7 °F)

Solubility
Insoluble in water; soluble in

alcohol and ether

GHS Hazard Class

Flammable Liquid (Category

3), Acute Aquatic Toxicity

(Category 1)

[1]

Occupational Exposure Limits
No occupational exposure

limits have been established.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Isobutyl butyrate.
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PPE Category Specific Recommendations

Eye/Face Protection

- Chemical safety goggles or a full face shield

where splashing is possible. - An eyewash

station must be readily available.

Skin Protection

- Gloves: Chemical-resistant gloves are

required. Butyl rubber or Nitrile gloves are

recommended for handling esters.[2] Always

inspect gloves for rips or punctures before use.

Remove and replace gloves immediately if a

spill or splash occurs. Never wash or reuse

disposable gloves. - Lab Coat/Protective

Clothing: A flame-retardant and antistatic lab

coat or coveralls should be worn. Ensure

clothing covers the body completely.

Respiratory Protection

- Work in a well-ventilated area, preferably

under a chemical fume hood. - If ventilation is

insufficient or for large-scale operations, a

NIOSH-approved respirator with organic vapor

cartridges is recommended.

Operational Plans
Routine Handling of Isobutyl Butyrate
Objective: To safely handle Isobutyl butyrate during routine laboratory procedures.

Materials:

Isobutyl butyrate

Appropriate glassware and equipment

Chemical fume hood

Required PPE (see table above)
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Spill kit

Procedure:

Preparation:

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify that the eyewash station and safety shower are accessible and operational.

Don the required PPE: chemical safety goggles, chemical-resistant gloves (butyl rubber or

nitrile), and a flame-retardant lab coat.

Ground and bond all containers and receiving equipment to prevent static discharge.

Handling:

Conduct all work with Isobutyl butyrate in a well-ventilated chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

Use only non-sparking tools.

Keep containers tightly closed when not in use.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the

handling area.

Post-Handling:

Wipe down the work area with an appropriate solvent and then soap and water.

Properly dispose of any contaminated materials (see Disposal Plan).

Remove PPE carefully, avoiding contamination of skin.

Wash hands thoroughly with soap and water.
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Spill Response Plan
Objective: To safely manage and clean up a spill of Isobutyl butyrate.

Procedure:

Immediate Actions:

Alert personnel in the immediate area and evacuate if necessary.

If the spill is large or in a poorly ventilated area, evacuate the entire lab and contact the

institutional safety office.

Eliminate all ignition sources (e.g., turn off hot plates, equipment).

If safe to do so, and without personal risk, stop the source of the leak.

Containment and Cleanup (for small, manageable spills):

Don appropriate PPE, including respiratory protection if needed.

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

Do not use combustible materials like paper towels to absorb the bulk of the spill.

Cover the spill with the absorbent material and allow it to fully absorb the liquid.

Using non-sparking tools, carefully collect the absorbed material and place it into a

labeled, sealed, and chemically resistant container for hazardous waste.

Decontamination:

Clean the spill area thoroughly with soap and water.

Ventilate the area well to allow any residual vapors to dissipate.

Reporting:

Report the spill to the laboratory supervisor and the institutional safety office, following all

internal reporting procedures.
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Disposal Plan
Objective: To ensure the safe and compliant disposal of Isobutyl butyrate and contaminated

materials.

Important Note: All waste disposal must be conducted in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Chemical Waste
Liquid Waste:

Collect all waste Isobutyl butyrate and solutions containing it in a dedicated, labeled, and

sealed, chemically resistant container. The container should be clearly labeled as

"Hazardous Waste: Isobutyl Butyrate".

Do not mix with other waste streams unless specifically instructed to do so by your EHS

department.

Solid Waste:

Solid materials contaminated with Isobutyl butyrate (e.g., absorbent from spills) should

be placed in a labeled, puncture-resistant container.

Contaminated PPE and Materials
Gloves and other disposable PPE:

All disposable PPE that has come into contact with Isobutyl butyrate must be considered

contaminated solid chemical waste.

Place contaminated gloves, lab coats, and other materials in a designated and clearly

labeled chemical waste bag or container.

Empty Containers:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b008406?utm_src=pdf-body
https://www.benchchem.com/product/b008406?utm_src=pdf-body
https://www.benchchem.com/product/b008406?utm_src=pdf-body
https://www.benchchem.com/product/b008406?utm_src=pdf-body
https://www.benchchem.com/product/b008406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers that held Isobutyl butyrate should be managed as hazardous waste

unless triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of

as hazardous chemical waste. Consult your EHS department for specific procedures on

container decontamination and disposal.

Waste Pickup
Store all hazardous waste in a designated Satellite Accumulation Area (SAA) with secondary

containment.

Contact your institution's EHS department for waste pickup.

Workflow and Logical Relationships
The following diagram illustrates the key decision points and procedural flow for safely handling

Isobutyl butyrate.
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Isobutyl Butyrate Handling Workflow

Start: Prepare for Handling Isobutyl Butyrate

Assess Hazards and Review SDS

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Perform Handling Procedure

Spill Occurred?

Execute Spill Response Plan

Yes

Routine Post-Handling Cleanup

No

Segregate and Dispose of Waste
(Chemical and Contaminated PPE)

Safely Remove PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling Isobutyl butyrate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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